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Compound of Interest

Compound Name: Gold bromide

CAS No.: 57485-08-2

Cat. No.: B3053998

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of gold(III) bromide

(AuBr₃) as a catalyst in a formal [4+2] cycloaddition reaction, specifically the benzannulation

between enynals and carbonyl compounds. This reaction offers an efficient route to synthesize

functionalized aromatic compounds, which are valuable intermediates in medicinal chemistry

and materials science.

Introduction
The Diels-Alder reaction is a cornerstone of organic synthesis, enabling the construction of six-

membered rings with high stereocontrol. Lewis acid catalysis has been widely employed to

accelerate this reaction and control its selectivity. Gold catalysts, particularly gold(III) bromide,

have emerged as effective catalysts for a variety of organic transformations, including

cycloadditions. This document details the application of AuBr₃ in a formal [4+2] benzannulation

reaction, providing quantitative data on its efficiency and detailed protocols for its

implementation in a laboratory setting. The reaction of enynals with carbonyl compounds in the
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presence of a catalytic amount of AuBr₃ affords functionalized aromatic products in high yields.

[1]

Reaction Mechanism and Principle
The AuBr₃-catalyzed benzannulation is proposed to proceed through a cascade mechanism.

The reaction is initiated by the coordination of the gold(III) bromide to the alkyne moiety of the

enynal, which activates it towards nucleophilic attack. The carbonyl oxygen of the second

reactant then attacks the activated alkyne, leading to the formation of a key intermediate, a

pyrylium auric ate complex. This is followed by a reverse electron demand-type Diels-Alder

addition of the enol form of the carbonyl compound to the pyrylium intermediate. The final

aromatic product is then formed after subsequent dehydration and bond rearrangement.[1]
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Caption: Proposed mechanism for the AuBr₃-catalyzed benzannulation.

Quantitative Data: Substrate Scope and Yields
The AuBr₃-catalyzed benzannulation has been shown to be effective for a range of enynals and

carbonyl compounds. The following tables summarize the yields of the aromatic products

obtained with different substrates, as reported in the literature.
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Table 1: Reaction of o-Alkynylbenzaldehydes with Ketones

Entry
o-
Alkynylbenzal
dehyde (R¹)

Ketone (R², R³) Product Yield (%)

1 Phenyl Acetone

2-Methyl-1-

phenylnaphthale

ne

85

2 Phenyl 3-Pentanone

2,4-Dimethyl-1-

phenylnaphthale

ne

92

3 n-Butyl Acetone

1-n-Butyl-2-

methylnaphthale

ne

78

4 n-Butyl Cyclohexanone

1,2,3,4-

Tetrahydro-9-n-

butylphenanthren

e

88

5 Trimethylsilyl Acetone

2-Methyl-1-

(trimethylsilyl)na

phthalene

75

Reaction conditions: Enynal (1.0 equiv), ketone (2.0 equiv), AuBr₃ (5 mol%), in 1,4-dioxane at

100 °C.

Table 2: Reaction of Enynals with Aldehydes
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Entry Enynal (R¹) Aldehyde (R²) Product Yield (%)

1 Phenyl Propanal

2-Ethyl-1-

phenylnaphthale

ne

75

2 Phenyl Isobutyraldehyde

2-Isopropyl-1-

phenylnaphthale

ne

80

3 n-Butyl Propanal
1-n-Butyl-2-

ethylnaphthalene
72

Reaction conditions: Enynal (1.0 equiv), aldehyde (2.0 equiv), AuBr₃ (5 mol%), in 1,4-dioxane

at 100 °C.

Experimental Protocols
4.1 General Procedure for the AuBr₃-Catalyzed Benzannulation

This protocol is a general guideline for the reaction of enynals with carbonyl compounds

catalyzed by gold(III) bromide.

Materials:

Enynal derivative

Carbonyl compound (ketone or aldehyde)

Gold(III) bromide (AuBr₃)

Anhydrous 1,4-dioxane

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar
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Inert atmosphere setup (e.g., nitrogen or argon line)

Standard workup and purification supplies (e.g., rotary evaporator, silica gel for column

chromatography)

Procedure:

To a dry round-bottom flask equipped with a magnetic stir bar and under an inert

atmosphere, add the enynal (1.0 mmol).

Add the carbonyl compound (2.0 mmol) to the flask.

Add anhydrous 1,4-dioxane (5 mL) to dissolve the reactants.

Add gold(III) bromide (0.05 mmol, 5 mol%) to the reaction mixture.

Attach a reflux condenser and heat the mixture to 100 °C with vigorous stirring.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion of the reaction, cool the mixture to room temperature.

Concentrate the reaction mixture under reduced pressure using a rotary evaporator.

Purify the crude product by flash column chromatography on silica gel using an appropriate

eluent system (e.g., hexane/ethyl acetate mixture) to afford the pure aromatic product.

Characterize the product using standard analytical techniques (¹H NMR, ¹³C NMR, and mass

spectrometry).
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Caption: General workflow for the AuBr₃-catalyzed benzannulation.
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Safety Precautions
Gold(III) bromide is a corrosive and moisture-sensitive solid. Handle it in a fume hood and

wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

1,4-Dioxane is a flammable liquid and a potential carcinogen. Handle it in a well-ventilated

fume hood.

The reaction is performed at an elevated temperature. Use appropriate heating equipment

and take precautions to avoid burns.

Always work under an inert atmosphere to prevent the degradation of the catalyst and

reactants.

Conclusion
Gold(III) bromide is a highly effective catalyst for the formal [4+2] benzannulation of enynals

and carbonyl compounds, providing a straightforward and efficient method for the synthesis of

functionalized aromatic molecules. The reaction proceeds in good to excellent yields with a

variety of substrates. The provided protocols and data serve as a valuable resource for

researchers interested in utilizing this methodology in their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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